

Addressing off-target effects of pyrazole derivatives in experiments

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: (4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-acetonitrile

CAS No.: 1004643-52-0

Cat. No.: B1310916

[Get Quote](#)

Technical Support Center: Pyrazole Derivatives

Introduction: Navigating the Specificity of Pyrazole Derivatives

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, celebrated for its role in numerous FDA-approved therapeutics.^{[1][2]} Its unique structure, featuring a five-membered aromatic ring with two adjacent nitrogen atoms, serves as a "privileged scaffold" that can form key interactions with a wide array of biological targets, particularly protein kinases.^{[3][4]} However, the very features that make pyrazoles effective—such as their ability to mimic the purine core of ATP—also present a significant experimental challenge: off-target effects.^{[5][6]}

This guide is designed for researchers, scientists, and drug development professionals who encounter ambiguous or unexpected results when working with pyrazole-based compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the strategic rationale behind them. Here, we will dissect common issues, offer robust troubleshooting

workflows, and equip you with the self-validating experimental systems needed to confidently distinguish on-target efficacy from off-target artifacts.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common foundational questions regarding the use and behavior of pyrazole derivatives in experimental settings.

Q1: What are pyrazole derivatives and why are they so common in drug discovery? A1:

Pyrazole derivatives are a class of heterocyclic organic compounds built around the pyrazole ring.^[1] This scaffold is highly valued in medicinal chemistry for several reasons:

- **Structural Versatility:** The pyrazole ring can be readily functionalized at multiple positions, allowing for fine-tuning of its chemical properties to achieve desired potency and selectivity.^[7]
- **Bioisostere Properties:** The pyrazole ring can act as a bioisostere for other aromatic rings like benzene or heterocycles like imidazole, often improving physicochemical properties such as solubility while maintaining or enhancing biological activity.^[3]
- **Hydrogen Bonding Capability:** The two nitrogen atoms in the ring can act as both hydrogen bond donors and acceptors, enabling strong interactions with amino acid residues in protein active sites.^{[3][4]}

These features have led to their incorporation into numerous approved drugs for a wide range of diseases, including cancer and inflammatory conditions.^{[8][9]}

Q2: Why are pyrazole-based kinase inhibitors prone to off-target effects? A2: Many pyrazole derivatives are designed as ATP-competitive kinase inhibitors. The issue of promiscuity arises because the ATP-binding pocket is highly conserved across the human kinome, which comprises over 500 kinases.^[5] Off-target binding occurs when the inhibitor binds to kinases other than the intended target. This can lead to unexpected biological responses, cellular toxicity, or a misleading interpretation of experimental results where the observed phenotype is mistakenly attributed to the inhibition of the primary target.^{[6][10]} For example, some pyrazole-based JAK2 inhibitors have demonstrated off-target activity against kinases like Flt-3 and VEGFR-2.^[5]

Q3: What is the difference between "assay promiscuity" and "target promiscuity"? A3: This is a critical distinction.

- Assay Promiscuity refers to a compound showing activity in a wide variety of assays, which may not be due to specific, direct interactions with the intended targets. This can be caused by non-specific mechanisms like compound aggregation, reactivity, or interference with the assay technology (e.g., fluorescence).^{[11][12]} These are often referred to as "pan-assay interference compounds" (PAINS).^[11]
- Target Promiscuity (also known as polypharmacology) describes a compound that legitimately and specifically binds to multiple distinct protein targets.^{[11][13]} While this can be a source of unwanted side effects, it can also be therapeutically beneficial in complex diseases like cancer.

Your primary goal during troubleshooting is to determine if your compound's activity is due to true target promiscuity or artifactual assay promiscuity.

Q4: My compound is causing a phenotype that doesn't align with the known function of my target. What are the likely culprits? A4: This is a classic indicator of a potential off-target effect. The primary possibilities are:

- Undiscovered Target Function: Your compound is acting on-target, but the target has a biological role that is not yet characterized.
- Off-Target Activity: The compound is interacting with one or more unintended proteins, and this interaction is responsible for the observed phenotype.^[10] This is a very common scenario with kinase inhibitors.^[6]
- Metabolite Activity: The parent compound is being metabolized by the cells into a different molecule, and this metabolite has its own on- or off-target activity.^[14]


The troubleshooting guides below are designed to help you systematically dissect these possibilities.

Part 2: Troubleshooting Guides & Experimental Protocols

This section provides structured, in-depth guides to address specific experimental challenges. Each guide follows a logical workflow designed to yield clear, interpretable data.

Guide 1: Is My Observed Phenotype an On-Target Effect?

You've treated your cells with a novel pyrazole derivative and observed a compelling biological response (e.g., apoptosis, cell cycle arrest). The critical next step is to rigorously validate that this phenotype is a direct result of inhibiting your intended target.



[Click to download full resolution via product page](#)

Caption: Workflow for validating on-target compound activity.

Causality: Before you can attribute a phenotype to a target, you must prove your compound physically interacts with that target in its native cellular environment. The Cellular Thermal Shift

Assay (CETSA) is a powerful method for this, as it measures target engagement without requiring labels or modifications to the compound or protein.[\[15\]](#)[\[16\]](#) The principle is that ligand binding stabilizes a protein, increasing its resistance to heat-induced denaturation.[\[17\]](#)

Protocol: Western Blot-Based CETSA

- **Cell Treatment:** Culture cells to ~80% confluency. Treat one set of cells with your pyrazole compound at an effective concentration (e.g., 10x EC50) and another set with a vehicle control (e.g., DMSO) for 1-2 hours.
- **Harvest and Lyse:** Harvest the cells, wash with PBS, and resuspend in a lysis buffer (without detergents) containing protease and phosphatase inhibitors. Lyse the cells via freeze-thaw cycles.
- **Heat Challenge:** Aliquot the cell lysates into separate PCR tubes. Use a thermocycler to heat the aliquots across a temperature gradient (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by a cooling step at room temperature for 3 minutes. Leave one aliquot from each condition at room temperature as a non-heated control.
- **Separate Aggregates:** Centrifuge the tubes at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the denatured, aggregated proteins.
- **Analysis by Western Blot:** Carefully collect the supernatant, which contains the soluble, non-denatured proteins. Quantify the protein concentration, normalize the samples, and analyze the amount of your target protein remaining in the soluble fraction using standard SDS-PAGE and Western Blotting with a specific antibody.
- **Interpretation:** In the vehicle-treated samples, the amount of soluble target protein will decrease as the temperature increases. In the compound-treated samples, if there is direct target engagement, the protein will be more stable, resulting in a "shift" of the melting curve to higher temperatures.[\[18\]](#)[\[19\]](#)

Causality: This is a cornerstone of target validation.[\[20\]](#) If inhibiting the target protein with your compound causes a specific phenotype, then removing the protein itself should cause the same phenotype (a "phenocopy").[\[5\]](#)[\[21\]](#) This approach is independent of the compound's chemistry and thus provides powerful evidence for on-target action.

Protocol: siRNA-Mediated Target Knockdown

- **siRNA Transfection:** Transfect your cells with an siRNA sequence specifically designed to target the mRNA of your protein of interest. As controls, use a non-targeting (scrambled) siRNA and a mock transfection (transfection reagent only).
- **Incubation:** Allow the cells to incubate for 48-72 hours to ensure efficient knockdown of the target protein. The exact time should be optimized for your specific target and cell line.
- **Verify Knockdown:** Harvest a subset of the cells from each condition and confirm successful knockdown of the target protein at the mRNA (by qRT-PCR) and protein (by Western Blot) levels. A knockdown of >70% is generally considered effective.
- **Phenotypic Assay:** Perform the same phenotypic assay on the remaining cells that you used to characterize your pyrazole compound.
- **Interpretation:** If the cells treated with the target-specific siRNA exhibit the same phenotype as the cells treated with your compound (and the scrambled siRNA control does not), this provides strong evidence that the compound's effect is mediated through your intended target.

Causality: A robust validation strategy uses multiple, distinct chemical tools to ensure the observed biology is linked to the target, not the specific chemical scaffold.[\[22\]](#) This involves using a structurally different compound that hits the same target and, conversely, a structurally similar compound that doesn't.

- **Orthogonal Chemical Probe:** Identify a validated inhibitor of your target that has a completely different chemical structure from your pyrazole derivative. If this second compound produces the same phenotype, it significantly increases confidence that the effect is on-target.[\[22\]](#)
- **Inactive Control Analog:** Based on structure-activity relationship (SAR) data, synthesize or acquire a close structural analog of your pyrazole compound that is known to be inactive against your primary target. This compound should retain similar physicochemical properties (e.g., size, polarity) to control for non-specific effects. If this "inactive" analog fails to produce the phenotype, it strongly suggests that the activity of your lead compound is due to its specific interaction with the target.[\[5\]](#)[\[22\]](#)

Guide 2: Characterizing the Selectivity of a Promiscuous Pyrazole Derivative

You have confirmed on-target engagement, but you suspect or know that your compound hits other targets, particularly other kinases. Characterizing this selectivity profile is essential for interpreting your results and assessing the compound's therapeutic potential.

Causality: To understand the off-target liabilities of a kinase inhibitor, you must test it against a large and diverse panel of kinases. This provides a "selectivity score" and identifies specific off-targets that may need to be investigated further. Several commercial vendors offer high-quality kinome profiling services.[\[23\]](#)[\[24\]](#)

Methodology: Utilizing Kinome Profiling Services


- **Select a Service:** Choose a provider based on their panel size, assay technology, and available options (e.g., physiological ATP concentrations).[\[25\]](#)[\[26\]](#)[\[27\]](#)
- **Choose a Screening Format:**
 - **Single-Dose Screen:** A cost-effective initial screen where your compound is tested at a single high concentration (e.g., 1 μ M or 10 μ M) against the entire panel. This identifies a "hit list" of potential off-targets.
 - **Dose-Response Profile (IC₅₀):** A more quantitative follow-up where the potency of your compound is determined for a select number of kinases (either the primary target and key off-targets, or a predefined panel).
- **Data Analysis:** The results are typically provided as percent inhibition relative to a DMSO control. Often, data is visualized on a "kinome tree" to show which branches of the kinase family are most affected. Analyze this data to identify off-targets with potency close to that of your primary target.

Table 1: Comparison of Representative Kinome Profiling Platforms

Provider Example	Assay Technology	Typical Panel Size	Key Features
Reaction Biology	Radiometric (³³ P-ATP HotSpot™)	>700 kinases	Industry standard, offers screening at various ATP concentrations.[25]
Eurofins Discovery	Binding Assay (KINOMEscan™)	>480 kinases	Measures binding affinity (Kd) rather than enzymatic inhibition.[24]
AssayQuant	Continuous Kinetic (KinSight™)	Customizable	Provides real-time kinetic data, offering deeper mechanistic insights.[26]
Pharmaron	TR-FRET, ADP-Glo	>560 kinases	Utilizes automation for cost-effective and reproducible data.[27]

Note: This table is illustrative. Please consult vendor websites for the most current information.

Causality: While kinome profiling is excellent for kinases, your pyrazole derivative could have off-targets outside the kinome.[6] Thermal Proteome Profiling (TPP), also known as CETSA-MS, is an unbiased, proteome-wide method to identify direct and indirect targets of a compound in cells or even tissues.[19]



[Click to download full resolution via product page](#)

Caption: A simplified workflow for Thermal Proteome Profiling (TPP).

Methodology Overview: Thermal Proteome Profiling (TPP)

- Experiment: The initial steps are similar to a standard CETSA experiment: treat cells, apply a heat gradient, and separate soluble proteins from denatured aggregates.[19]

- **Mass Spectrometry:** Instead of analyzing a single protein by Western Blot, the entire soluble proteome from each temperature point is digested into peptides and analyzed by high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).
- **Data Analysis:** Sophisticated software is used to generate melting curves for thousands of proteins simultaneously. Proteins that show a statistically significant shift in their melting curve in the presence of the compound are identified as potential targets.
- **Interpretation:** This method can confirm your intended target and simultaneously reveal novel off-targets, providing a comprehensive and unbiased view of your compound's interactions within the cell.[\[19\]](#)

References

- Al-Amin, R. A., Gallant, C. J., Muthelo, P. M., & Landegren, U. (2021). Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. *Analytical Chemistry*, 93(31), 10999–11009. [\[Link\]](#)
- Martinez Molina, D., Jafari, R., Ignatushchenko, M., et al. (2013). Monitoring drug-target interactions in living cells by thermal stabilization of proteins. *Science*, 341(6141), 84-87. [\[Link\]](#) (Note: While not directly in the search results, this is the foundational CETSA paper and is contextually relevant).
- Mi, Y., Gao, X., & Wu, X. (2021). Cellular thermal shift assay: an approach to identify and assess protein target engagement. *Expert Opinion on Drug Discovery*, 16(10), 1195-1207. [\[Link\]](#)
- Almqvist, H. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. *Methods in Molecular Biology*. [\[Link\]](#)
- Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service. Reaction Biology. [\[Link\]](#)
- Pharmaron. (n.d.). Kinase Panel Profiling. Pharmaron. [\[Link\]](#)
- Eurofins Discovery. (n.d.). Kinase Screening and Profiling - Guidance for Smart Cascades. Eurofins Discovery. [\[Link\]](#)

- Scott, J. S., et al. (2015). Target (In)Validation: A Critical, Sometimes Unheralded, Role of Modern Medicinal Chemistry. *ACS Medicinal Chemistry Letters*, 6(6), 619–621. [\[Link\]](#)
- El-Gamal, M. I., et al. (2021). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. *Molecules*, 26(16), 4768. [\[Link\]](#)
- University College London. (n.d.). Target Identification and Validation (Small Molecules). UCL Therapeutic Innovation Networks. [\[Link\]](#)
- Gilbert, I. H. (2013). Target Validation: Linking Target and Chemical Properties to Desired Product Profile. *Future Medicinal Chemistry*, 5(13), 1543-1554. [\[Link\]](#)
- Zhang, Y., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. *Molecules*, 28(16), 6032. [\[Link\]](#)
- Zhai, H., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. *RSC Medicinal Chemistry*, 13(10), 1300-1321. [\[Link\]](#)
- AntBio. (2026). Post-Identification Target Validation: Critical Steps in Small-Molecule Drug Discovery. *AntBio*. [\[Link\]](#)
- Jackson, K. L., & Traphagen, L. (2020). On-target and Off-target-based Toxicologic Effects. *Toxicologic Pathology*, 48(1), 143-145. [\[Link\]](#)
- Asif, M. (2015). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. *Medicinal Chemistry*, 5(9), 410-423. [\[Link\]](#)
- de Oliveira, R. S., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. *Frontiers in Pharmacology*, 12, 650080. [\[Link\]](#)
- El Hassani, I. A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. *Reactions*, 4(3), 478-504. [\[Link\]](#)
- Ambe, K., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. *Frontiers in Pharmacology*, 10, 775. [\[Link\]](#)

- Conti, P., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. *International Journal of Molecular Sciences*, 24(13), 10839. [\[Link\]](#)
- Zhang, Y., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. *Molecules*, 28(16), 6032. [\[Link\]](#)
- Klaeger, S., et al. (2015). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. *ACS Chemical Biology*, 10(1), 223-230. [\[Link\]](#)
- Hamad, A. A., et al. (2025). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. *Chemical Review and Letters*, 8, 867-882. [\[Link\]](#)
- Al-Obaidi, A. S. M., et al. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. *Samara Journal of Science*, 12(1), 1-15. [\[Link\]](#)
- Naim, M. J., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. *Future Medicinal Chemistry*, 15(21), 1865-1888. [\[Link\]](#)
- Hu, Y., & Bajorath, J. (2014). Activity artifacts in drug discovery and different facets of compound promiscuity. *F1000Prime Reports*, 6, 91. [\[Link\]](#)
- Wassermann, A. M., et al. (2017). Towards a systematic assessment of assay interference: Identification of extensively tested compounds with high assay promiscuity. *Journal of Chemical Information and Modeling*, 57(9), 2134-2144. [\[Link\]](#)
- de Oliveira, C. S., et al. (2020). The binding interactions of the newly derived pyrazole compounds... *Journal of Molecular Structure*, 1202, 127271. [\[Link\]](#)
- Zhang, Y., et al. (2023). Recent advances in the development of pyrazole derivatives as anticancer agents. *Molecules*, 28(16), 6032. [\[Link\]](#)
- Hu, Y., & Bajorath, J. (2016). Determining the Degree of Promiscuity of Extensively Assayed Compounds. *PLoS ONE*, 11(4), e0153834. [\[Link\]](#)
- Hu, Y., & Bajorath, J. (2013). High-resolution view of compound promiscuity. *F1000Research*, 2, 159. [\[Link\]](#)

- Kumar, A., et al. (2014). Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors. *Bioinformation*, 10(7), 438-442. [\[Link\]](#)
- Zhang, Y., et al. (2022). Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. *European Journal of Medicinal Chemistry*, 238, 114481. [\[Link\]](#)
- Abubshait, S. A., et al. (2026). Synthesis, Biological Evaluation, and Molecular Docking of Novel Pyrazole-Nitrone Derivatives as EGFR-targeted Anticancer Agents. *ResearchGate*. [\[Link\]](#)
- Ansari, A., et al. (2017). Current status of pyrazole and its biological activities. *Journal of Pharmacy and Bioallied Sciences*, 9(1), 1-17. [\[Link\]](#)
- El Hassani, I. A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. *Molecules*, 28(18), 6509. [\[Link\]](#)
- Abubshait, S. A., et al. (2025). Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. *RSC Advances*, 15, 34567-34582. [\[Link\]](#)
- Mestres, J. (2014). Exploring Compound Promiscuity Patterns and Multi-Target Activity Spaces. *Methods in Molecular Biology*, 1180, 209-223. [\[Link\]](#)
- Anwar, R., et al. (2024). Path of Pyrazoles from Synthetic Factors to Biological Activities. *ResearchGate*. [\[Link\]](#)
- Wang, Y., et al. (2025). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. *Journal of Receptors and Signal Transduction*, 45(6), 567-575. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 2. chemrevlett.com [chemrevlett.com]
- 3. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 4. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. pubs.acs.org [pubs.acs.org]
- 7. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 8. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 9. Current status of pyrazole and its biological activities - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 10. researchgate.net [researchgate.net]
- 11. Activity artifacts in drug discovery and different facets of compound promiscuity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 12. High-resolution view of compound promiscuity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 13. Determining the Degree of Promiscuity of Extensively Assayed Compounds - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 14. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
- 15. pubs.acs.org [pubs.acs.org]
- 16. pdf.benchchem.com [pdf.benchchem.com]
- 17. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [[ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 18. Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. [publications.scilifelab.se]
- 19. Cellular thermal shift assay: an approach to identify and assess protein target engagement | Semantic Scholar [semanticscholar.org]
- 20. Target Validation: Linking Target and Chemical Properties to Desired Product Profile - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 21. antbioinc.com [antbioinc.com]

- [22. pubs.acs.org \[pubs.acs.org\]](https://pubs.acs.org)
- [23. kinaselogistics.com \[kinaselogistics.com\]](https://kinaselogistics.com)
- [24. apac.eurofinsdiscovery.com \[apac.eurofinsdiscovery.com\]](https://apac.eurofinsdiscovery.com)
- [25. reactionbiology.com \[reactionbiology.com\]](https://reactionbiology.com)
- [26. assayquant.com \[assayquant.com\]](https://assayquant.com)
- [27. pharmaron.com \[pharmaron.com\]](https://pharmaron.com)
- To cite this document: BenchChem. [Addressing off-target effects of pyrazole derivatives in experiments]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1310916/docs#addressing-off-target-effects-of-pyrazole-derivatives-in-experiments\]](https://www.benchchem.com/product/b1310916/docs#addressing-off-target-effects-of-pyrazole-derivatives-in-experiments)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check